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Compound of Interest

Compound Name: Skatole-d8

Cat. No.: B12420883 Get Quote

An In-depth Technical Guide to Skatole-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Skatole-d8, a deuterated analog of

Skatole (3-methylindole). This document details its chemical properties, applications in

research and development, relevant biological pathways, and experimental methodologies.

Core Properties of Skatole-d8
Skatole-d8 is a stable isotope-labeled form of Skatole, where eight hydrogen atoms have been

replaced by deuterium. This isotopic labeling makes it an invaluable tool in analytical chemistry,

particularly in mass spectrometry-based quantification assays, where it serves as an internal

standard.

Property Value Reference

CAS Number 697807-03-7 N/A

Molecular Formula C₉HD₈N N/A

Molecular Weight 139.22 g/mol N/A

Applications in Research and Drug Development
The primary application of Skatole-d8 is as an internal standard for the accurate quantification

of Skatole in various biological matrices. This is crucial in studies related to:
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Pharmacokinetics: Deuterated standards like Skatole-d8 are used as tracers to study the

absorption, distribution, metabolism, and excretion (ADME) of Skatole and related

compounds.

Metabolomics: In the analysis of the gut microbiome's metabolic output, Skatole-d8 allows

for precise measurement of Skatole, a significant microbial metabolite of tryptophan.

Food Science: It is used in the quantification of Skatole in pork fat, a key compound

responsible for "boar taint," an off-odor and flavor in meat from some male pigs.

Biological Significance of Skatole
Skatole, the non-deuterated parent compound, is a bacterial metabolite of tryptophan that plays

a significant role in intestinal homeostasis and pathology. It exerts its effects primarily through

the activation of the aryl hydrocarbon receptor (AhR) and the p38 mitogen-activated protein

kinase (MAPK) signaling pathway.

Skatole-Mediated Signaling Pathway
The following diagram illustrates the known signaling pathway initiated by Skatole in intestinal

epithelial cells.
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Skatole Signaling Pathway in Intestinal Epithelial Cells
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Skatole signaling pathways.

Quantitative Data
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Skatole has been shown to induce the expression of cytochrome P450 enzymes, such as

CYP1A1, in a dose- and time-dependent manner. The following table summarizes the fold

change in CYP1A1 mRNA expression in HepG2-C3 cells upon treatment with different

concentrations of Skatole.

Skatole
Concentration

2 hours 8 hours 24 hours

1 µM No significant change No significant change No significant change

10 µM ~4-fold increase ~6-fold increase No significant change

100 µM ~5-fold increase ~10-fold increase ~12-fold increase

Data adapted from Rasmussen et al., PLOS ONE, 2016.

Experimental Protocols
Quantification of Skatole in Pork Fat using Skatole-d8 by
LC-MS/MS
This method is used for the quantitative analysis of Skatole in pork fat, with Skatole-d8 as an

internal standard, to assess boar taint.

1. Sample Preparation:

A sample of pork back fat is frozen in liquid nitrogen and ground.

The fat is rendered by heating and centrifugation to separate the lipid fraction.

A known amount of the melted fat is spiked with a solution of Skatole-d8 at a specific

concentration.

The analytes are extracted from the fat matrix using a suitable organic solvent, such as

methanol.

The extract is then purified, often by freezing to precipitate lipids, followed by filtration or
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To cite this document: BenchChem. [Skatole-d8 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420883#skatole-d8-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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